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Compound Focus: Vx-702

CAS No.: 745833-23-2

Cat. No.: S548806

The table below summarizes the fundamental data for preparing VX-702 stock solutions with DMSO.

Property Specification
Primary Solvent Dimethyl Sulfoxide (DMSO) [1] [2] [3]
Solubility in DMSO > 20.2 mg/mL (~ 50 mM) [2], 2 mg/mL (clear solution) [1], or = 42

mg/mL (~ 103.88 mM) [3]

Recommended Stock 10 mM to 100 mM (common for research use) [3]
Concentration

Storage Temperature -20°C for long-term storage (solid and stock solutions) [2] [3] [4]

Solution Stability Several months when stored at or below -20°C [2] [3] [4]. Avoid
repeated freeze-thaw cycles [3].

VX-702 Experimental Troubleshooting Guide

Here are solutions to common issues researchers face when working with VX-702.
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Issue Possible Cause Solution & Recommendations

Compound won't  Solvent choice; Low Use pure, fresh DMSO. Warm the vial at 37°C for 10

dissolve temperature minutes and/or shake in an ultrasonic water bath [2] [4].
Precipitation in Solvent dilution into Ensure final DMSO concentration is < 0.1-1% in cell
working solution aqueous buffer culture. Prepare working solutions fresh or store short-

term at -20°C [3].

Unexpected DMSO cytotoxicity; Keep final DMSO concentration as low as possible
cellular toxicity High inhibitor (typically <0.5%). Include a vehicle control with the same
concentration DMSO concentration [5].

Low experimental Degraded compound; Use a freshly prepared stock solution. For in vitro models,
efficacy Incorrect dosing effective concentrations can range from nanomolar to low
micromolar (e.g., 5 uM used in cell co-culture studies) [5].

Frequently Asked Questions (FAQs)

Q1: What is the best practice for preparing a long-term stock solution of VX-702?

¢ We recommend preparing small, single-use aliquots. Dissolve the powder in high-quality,
anhydrous DMSO to a concentration of 10-100 mM [3]. Aliquot the solution into sterile vials and store
them at -20°C or -80°C. This practice minimizes the number of freeze-thaw cycles and helps maintain
the compound's stability and activity over several months [3] [4].

Q2: My experiment requires adding VX-702 to cells in a medium with no DMSO. How can I do this?

e Directly adding a concentrated DMSO stock to a culture medium can cause precipitation and harm
cells. You must use a vehicle control.
o Prepare your treatment solution with VX-702 dissolved in DMSO.
o Prepare a separate "vehicle control" solution that contains the same concentration of DMSO
but no VX-702.
o Add an equal volume of both the treatment and vehicle control solutions to your cell cultures.
This ensures that any effects you observe are due to VX-702 and not the DMSO solvent [5].

Q3: Beyond DMSO, are there other solvent options for in vivo studies?
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e Yes, for animal studies, VX-702 can be administered orally after being suspended in a corn oil
solution [3]. A common protocol involves first dissolving the compound in a small volume of DMSO
(e.g., 10%) and then diluting it in corn oil (e.g., 90%) to achieve the final dosing concentration [3].
Always ensure the final DMSO concentration is safe for administration in your animal model.

Q4: Where can I find specific in vivo dosing information?

e Published research can provide guidance. For example, one study administered VX-702 to mice with
sepsis-associated acute kidney injury at 50 mg/kg, twice daily, via oral gavage, where the
compound was dissolved in DMSO for dosing [5]. Another study reported efficacy in a mouse model
of collagen-induced arthritis at doses of 0.1 mg/kg and 5 mgl/kg, given twice daily [2] [6]. These
protocols are model-specific and should be optimized for your research.

Experimental Workflow Visualization

The diagram below illustrates the key steps and decision points in preparing and using VX-702 for your

experiments.
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(Start: VX-702 Experimena

Stock Solution Preparation

(1. Use fresh, anhydrous DMSO)

2. Warm vial at 37°C for 10 min
if needed

3. Sonicate to aid dissolution

'

(4. Aliquot & store at —20°C)

Experiment Setup

(A. Prepare Working Solution)

ritical Step

~ )

B. Include Vehicle Control
(Same DMSO % without VX-702)

Dilution & Concentration Checks
Keep final DMSO
concentration low (e.g., <0.5%)

l
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Refer to published ICso values
for concentration guidance

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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